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Compound of Interest

Compound Name:
5-Chloro-2-methylquinolin-6-ol

hydrobromide

CAS No.: 1803584-40-8

Cat. No.: B1433430

Get Quote

Application Note: Antimicrobial Characterization of 5-Chloro-2-methylquinolin-6-ol
Hydrobromide

Abstract & Introduction
This guide details the protocols for utilizing 5-Chloro-2-methylquinolin-6-ol hydrobromide
(CAS: 1803584-40-8) in antimicrobial susceptibility assays. Unlike the widely studied 8-

hydroxyquinoline (8-HQ) derivatives (e.g., clioquinol), which act primarily via metal chelation,

the 6-hydroxy substitution pattern of this compound precludes the formation of a bidentate

chelation pocket with the ring nitrogen. Consequently, its antimicrobial mechanism is distinct,

likely involving membrane interaction or metabolic interference.

The hydrobromide (HBr) salt form confers improved aqueous solubility compared to free-base

quinolines, facilitating easier handling in aqueous media. However, the acidity of the HBr salt

requires careful buffering to prevent pH-mediated artifacts in biological assays.

Key Applications:
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Broad-spectrum antibacterial screening (Gram-positive/Gram-negative).[1]

Structure-Activity Relationship (SAR) studies comparing 6-hydroxy vs. 8-hydroxy isomers.

Biofilm inhibition assays.[2][3]

Physicochemical Properties & Handling
Property Specification Critical Note

Molecular Formula C₁₀H₈ClNO[1][4] · HBr Salt form includes HBr.

Molecular Weight ~274.54 g/mol
Use this MW for molarity

calculations.

Solubility
Soluble in Water, DMSO,

Methanol

HBr salt is water soluble,

unlike the free base.

Acidity Acidic in solution
Dissolving in unbuffered water

drops pH significantly.

Stability Light Sensitive
Store in amber vials; avoid

prolonged light exposure.

Safety Warning: 5-Chloro-2-methylquinolin-6-ol is a halogenated quinoline. Treat as a potential

irritant and toxic agent. Handle in a fume hood with PPE.

Experimental Protocols
Protocol A: Stock Solution Preparation
Objective: Prepare a stable, concentrated stock for downstream dilution.

Materials:

Compound: 5-Chloro-2-methylquinolin-6-ol hydrobromide.[5][6][7][8][9][10]

Solvent: Sterile Deionized Water (preferred) or DMSO (dimethyl sulfoxide).

Vessel: Amber glass vial (to protect from light).
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Procedure:

Calculate Mass: For a 10 mL stock at 10 mM (2745.4 µg/mL):

Weighing: Accurately weigh 27.45 mg of the powder into the amber vial.

Dissolution: Add 10 mL of sterile water. Vortex until fully dissolved.

Note: If using water, check pH. If pH < 5.0, subsequent dilution into media must be

buffered.

Alternative: If solubility is an issue at high concentrations (>50 mM), use 100% DMSO.

Sterilization: Filter sterilize using a 0.22 µm PTFE (if DMSO) or PES (if water) syringe filter.

Storage: Aliquot into small volumes (e.g., 500 µL) and store at -20°C. Avoid freeze-thaw

cycles.

Protocol B: Minimum Inhibitory Concentration (MIC)
Assay
Standard: CLSI M07-A10 (Broth Microdilution)

Materials:

Cation-Adjusted Mueller-Hinton Broth (CAMHB).

96-well microtiter plates (U-bottom).

Bacterial Inoculum: 0.5 McFarland standard (

CFU/mL).

Workflow:

Media Buffering (Critical Step):
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Because the compound is an HBr salt, high concentrations can acidify the media, causing

false-positive inhibition (bacteria dying from acid, not the drug).

Action: Supplement CAMHB with 10 mM HEPES buffer (pH 7.2-7.4) to maintain neutral

pH.

Serial Dilution:

Column 1: Add 100 µL of 2x top concentration (e.g., 256 µg/mL) of compound in CAMHB.

Columns 2-10: Add 50 µL of CAMHB.

Perform 2-fold serial dilutions (transfer 50 µL from Col 1 to 2, mix, transfer to 3, etc.).

Discard 50 µL from Col 10.

Column 11: Growth Control (Media + Bacteria + Solvent vehicle).

Column 12: Sterility Control (Media only).

Inoculation:

Dilute the 0.5 McFarland culture 1:100 in CAMHB.

Add 50 µL of this diluted inoculum to wells 1-11. Final volume = 100 µL. Final bacterial

density

CFU/mL.

Incubation:

Seal plate with breathable film. Incubate at 35°C ± 2°C for 16-20 hours (24h for MRSA).

Readout:

Visual: Look for turbidity (cloudiness). MIC is the lowest concentration with no visible

growth.

Absorbance: Read OD₆₀₀. MIC is defined as
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reduction in OD compared to growth control.

Protocol C: Mechanism of Action Differentiation
(Chelation Check)
Objective: Determine if activity is driven by metal chelation (typical of 8-HQs) or intrinsic toxicity

(typical of 6-HQs).

Rationale: 8-Hydroxyquinolines kill by stripping metals (Cu/Zn) or shuttling them toxically. If this

mechanism is active, adding excess metal will quench the activity. 6-Hydroxyquinolines (like

this compound) typically do not show this reversal.

Procedure:

Run the MIC assay (Protocol B) in duplicate.

Plate A: Standard MIC (Control).

Plate B: Supplement media with 50 µM ZnSO₄ or 50 µM CuSO₄.

Interpretation:

MIC Increases > 4-fold in Plate B: Suggests mechanism is Metal Chelation (The added

metal saturated the drug).

MIC Unchanged: Suggests mechanism is Membrane/Metabolic (The drug does not rely on

free metal availability).

Prediction for 5-Chloro-2-methylquinolin-6-ol: MIC will likely remain unchanged.

Visualization of Workflows
Figure 1: MIC Assay Workflow & Logic
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Caption: Step-by-step workflow for determining antimicrobial activity using the broth

microdilution method.

Figure 2: Structural Mechanism Hypothesis
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Caption: Structural comparison highlighting why the 6-ol isomer acts via a non-chelating

mechanism compared to the 8-ol isomer.

Data Analysis & Troubleshooting
Calculating Results:

MIC (Minimum Inhibitory Concentration): The lowest concentration well that is optically clear.
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MBC (Minimum Bactericidal Concentration): Plate 10 µL from clear wells onto agar. The

MBC is the concentration killing

of the initial inoculum.

Troubleshooting Table:

Observation Probable Cause Solution

Precipitation in wells
Compound insolubility at high

conc.

Use DMSO as co-solvent (up

to 2% final conc.).

Yellow color in media Intrinsic color of quinolines

Use a "Media + Compound"

blank (no bacteria) to subtract

background OD.

Growth in all wells Inactive compound or pH drop

Check pH of highest

concentration well. If <6.0, add

HEPES buffer.

Skipped wells Pipetting error

Ensure tips are tight; mix

thoroughly during serial

dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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